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Compound of Interest

Compound Name: A-1155463

Cat. No.: B8055303

This document provides crucial safety and logistical information for the handling, use, and
disposal of A-1155463, a potent and selective BCL-XL inhibitor. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices and operational efficiency.

: | Identificati | :

Identifier Value

IUPAC Name Not available in search results

CAS Number 1235034-55-5[1]

Molecular Formula C2sH31N306-HCI (Hydrochloride salt)
Molecular Weight 542.02 g/mol (Hydrochloride salt)[2]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for A-1155463 was not found, based on its potent
biological activity and handling guidelines for similar research compounds, the following
hazards should be considered. A-1155463 is a physiologically active substance that may
cause adverse effects if not handled properly.

Potential Hazards:
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o Causes skin irritation.
o Causes serious eye irritation.
o May cause respiratory irritation.

e May cause cancer.

o May damage fertility or the unborn child.

e Toxic if swallowed.[2]

» Very toxic to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

Equipment

Specification

Gloves

Impervious gloves (e.g., nitrile)

Eye Protection

Safety glasses with side shields or goggles

Lab Coat

Standard laboratory coat

Respiratory

Use in a well-ventilated area. If dusts are
generated, a NIOSH-approved respirator is

recommended.

First Aid Measures
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Exposure Route Procedure

Move to fresh air. If breathing is difficult, give

Inhalation . :

oxygen. Seek medical attention.[3]

Immediately wash with soap and plenty of water.
Skin Contact Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Immediately flush with plenty of water for at
Eye Contact ] ] )
least 15 minutes. Seek medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[4]

Storage and Handling

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage for a stock solution is at -80°C for up to 2 years or -20°C forup to 1
year.[1]

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. All handling of
the solid compound should be performed in a chemical fume hood.[5]

Experimental Protocols and Data
In Vitro Cellular Assays

Cell Viability Assay:

Cells are treated with increasing concentrations of A-1155463.

After 72 hours of incubation, cell viability is assessed using the CellTiter-Glo luminescent cell
viability assay.

Results are normalized to untreated cells.

The ECso value is calculated using appropriate software (e.g., GraphPad Prism).[6]

Binding Affinity:
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Protein Ki (nM)
BCL-XL <0.01[7]
BCL-2 80[1][8]
BCL-W 19[1][8]
MCL-1 >440[1][8]

In Vivo Studies in Mice

Pharmacokinetic and Pharmacodynamic Studies:

e Animal Model: SCID-Beige mice.[9]

e Dosing: A single intraperitoneal (IP) dose of 5 mg/kg.[6][9]

e Vehicle: 5% DMSO, 10% EtOH, 20% Cremaphor ELP, and 65% D5W.[9]

e Pharmacodynamic Endpoint: Platelet counts were measured at various time points post-
dose via retro-orbital bleeds to assess BCL-XL inhibition. A significant drop in platelets was
observed at 6 hours, with recovery to normal levels within 72 hours.[6][9]

Tumor Growth Inhibition Studies:
e Animal Model: SCID-Beige mice with H146 small cell lung cancer xenografts.[9]
e Dosing: Daily IP administration of 5 mg/kg for 14 days.[6][9]

» Outcome: A statistically significant inhibition of tumor growth (44% maximum) was observed.

[6]1°]

Disposal Plan

All waste materials contaminated with A-1155463 should be treated as hazardous waste.

e Solid Waste: Collect in a designated, sealed container. This includes contaminated gloves,
bench paper, and pipette tips.[10]
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» Liquid Waste: Collect in a sealed, leak-proof container. Chemical decontamination with a
suitable disinfectant (e.g., 10% bleach solution for 30 minutes) may be appropriate before
disposal, but compatibility should be verified.[11] Never autoclave bleach-treated liquids.[10]

o Sharps: All sharps (needles, scalpels, etc.) must be disposed of in an approved, puncture-
resistant sharps container.[11]

o Disposal Route: All hazardous waste must be disposed of through an approved institutional
hazardous waste program.[2]

Diagrams
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Caption: Workflow for handling A-1155463.
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Caption: A-1155463 mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling A-
1155463]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8055303#personal-protective-equipment-for-
handling-a-1155463]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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